![molecular formula C14H19FN2O3S B5495686 1-(ethylsulfonyl)-N-(3-fluorophenyl)-3-piperidinecarboxamide](/img/structure/B5495686.png)
1-(ethylsulfonyl)-N-(3-fluorophenyl)-3-piperidinecarboxamide
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Description
Compounds like “1-(ethylsulfonyl)-N-(3-fluorophenyl)-3-piperidinecarboxamide” belong to a class of organic compounds known as amides. They are characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom .
Synthesis Analysis
The synthesis of similar compounds often involves reactions like catalytic protodeboronation of alkyl boronic esters . This process is not well developed but has been used in the synthesis of other organic compounds .Molecular Structure Analysis
The molecular structure of such compounds can be determined using various physical-chemical methods of analysis, including elemental analysis, 1H NMR spectroscopy, and chromatography-mass spectrometry .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve processes like protodeboronation and hydromethylation . These reactions are valuable transformations in organic synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds can be determined using techniques like infrared spectroscopy, gas chromatography-mass spectrometry, and thermal gravimetric analysis .Safety and Hazards
properties
IUPAC Name |
1-ethylsulfonyl-N-(3-fluorophenyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O3S/c1-2-21(19,20)17-8-4-5-11(10-17)14(18)16-13-7-3-6-12(15)9-13/h3,6-7,9,11H,2,4-5,8,10H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGYSZAPBCNUVRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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